N-(2-fluorophenyl)-2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)acetamide

• Molecular Formula: C16H14F2N2O2S
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 2-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C16H14F2N2O2S/c17-11-5-7-12(8-6-11)19-15(21)9-23-10-16(22)20-14-4-2-1-3-13(14)18/h1-8H,9-10H2,(H,19,21)(H,20,22)
• InChI Key: YJQXAHQTBDCMFB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)CSCC(=O)NC2=CC=C(C=C2)F)F

Description

N-(2-fluorophenyl)-2-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)acetamide, commonly known as FFA-1, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FFA-1 belongs to the class of thiazolidinedione derivatives, which are known for their insulin-sensitizing properties.

Mechanism of Action

FFA-1 works by activating the peroxisome proliferator-activated receptor gamma (PPARγ), which is a nuclear receptor that regulates glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity and glucose uptake in skeletal muscle cells. FFA-1 also has anti-inflammatory properties, which are mediated through the inhibition of nuclear factor-kappa B (NF-κB) signaling.
Biochemical and Physiological Effects:
FFA-1 has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells. It also has anti-inflammatory properties, which are mediated through the inhibition of NF-κB signaling. FFA-1 has been shown to reduce inflammation and improve insulin sensitivity in adipose tissue. In addition, FFA-1 has been shown to reduce triglyceride levels and improve lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the advantages of FFA-1 is its potential as a therapeutic agent for the treatment of type 2 diabetes and inflammation-related diseases. FFA-1 has been shown to be effective in animal studies, and further research is needed to determine its efficacy in humans. One of the limitations of FFA-1 is its potential toxicity. Further studies are needed to determine the safety of FFA-1 and its potential side effects.

Future Directions

There are several future directions for the research on FFA-1. One direction is to study the efficacy of FFA-1 in humans. Clinical trials are needed to determine the safety and efficacy of FFA-1 as a therapeutic agent. Another direction is to study the potential of FFA-1 as an anti-inflammatory agent in other diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further studies are also needed to determine the optimal dosage and administration of FFA-1. Finally, the development of new derivatives of FFA-1 with improved efficacy and safety profiles is another future direction for research.

Synthesis Methods

The synthesis of FFA-1 involves the reaction of 2-fluorobenzaldehyde with 2-((4-fluorophenyl)amino)-2-oxoethylthiol in the presence of acetic acid. The resulting intermediate is then treated with ammonium acetate to yield FFA-1. The synthesis method has been reported in several scientific journals and is considered to be reliable.

Scientific Research Applications

FFA-1 has been studied extensively for its potential as a therapeutic agent for the treatment of type 2 diabetes. It has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells. FFA-1 has also been studied for its potential as an anti-inflammatory agent. In a study conducted on mice, FFA-1 was found to reduce inflammation and improve insulin sensitivity in adipose tissue.